Cas no 2229148-26-7 (2-(3-bromopropyl)-4,6-difluorophenol)

• Product Name: 2-(3-bromopropyl)-4,6-difluorophenol
• CAS No: 2229148-26-7
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 5853319
• PubChem ID: 165644642
• Update Time: 2025-07-01

2-(3-bromopropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-4,6-difluorophenol
• EN300-1922778
• 2229148-26-7

• Inchi： 1S/C9H9BrF2O/c10-3-1-2-6-4-7(11)5-8(12)9(6)13/h4-5,13H,1-3H2
• InChI Key： VABZRURULKKVBP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C=1O)F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromopropyl)-4,6-difluorophenol

Compound CAS No. 2229148-26-7: 2-(3-Bromopropyl)-4,6-Difluorophenol

The compound CAS No. 2229148-26-7, also known as 2-(3-bromopropyl)-4,6-difluorophenol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic group substituted with bromine and fluorine atoms at specific positions, making it a valuable material for research and development in advanced chemical systems.

Recent studies have highlighted the potential of 2-(3-bromopropyl)-4,6-difluorophenol in the synthesis of advanced polymers and high-performance materials. The presence of bromine and fluorine substituents imparts unique electronic properties to the molecule, enabling it to act as a versatile building block in the creation of functional materials with tailored properties. For instance, researchers have explored its role in the development of flame-retardant polymers, where the bromine atoms contribute to enhanced fire resistance while the fluorine atoms improve thermal stability.

In addition to its role in polymer science, this compound has also been investigated for its potential in drug delivery systems. The phenolic group serves as a reactive site for attaching drug molecules or targeting ligands, making it a promising candidate for the design of targeted drug delivery vehicles. Recent findings suggest that the compound's ability to form stable complexes with certain therapeutic agents could significantly enhance drug efficacy and reduce side effects.

The synthesis of CAS No. 2229148-26-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial and academic applications. The use of environmentally friendly solvents and catalysts has also been explored to minimize the ecological footprint of its production.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 2-(3-bromopropyl)-4,6-difluorophenol. These studies are crucial for understanding its potential impact on ecosystems and human health when used in commercial products. Preliminary results indicate that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is needed to fully characterize its environmental behavior.

In conclusion, CAS No. 2229148-26-7, or 2-(3-bromopropyl)-4,6-difluorophenol, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in polymer science, drug delivery systems, and sustainable chemistry practices. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations within the chemical industry.